Cas no 948291-81-4 (2-chloro-7-fluoroquinoline-3-carbonitrile)

• Product Name: 2-chloro-7-fluoroquinoline-3-carbonitrile
• CAS No: 948291-81-4
• MF: C₁₀H₄ClFN₂
• MW: 206.60356426239
• MDL: MFCD09787680
• CID: 1987381
• PubChem ID: 17039818
• Update Time: 2025-06-08

2-chloro-7-fluoroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7-fluoroquinoline-3-carbonitrile
• AGN-PC-01A9KJ
• CTK8E3978
• ZINC11985177
• AB51971
• KB-230102
• 2-Chloro-7-fluoro-3-quinolinecarbonitrile
• DTXSID60589003
• CS-0246957
• 948291-81-4
• MFCD09787680
• EN300-3493240

• MDL： MFCD09787680
• Inchi： 1S/C10H4ClFN2/c11-10-7(5-13)3-6-1-2-8(12)4-9(6)14-10/h1-4H
• InChI Key： RSVITKVBOSWWRD-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C2C=CC(=CC2=N1)F

Computed Properties

• Exact Mass: 206.00500
• Monoisotopic Mass: 206.0047040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 2.89898

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-chloro-7-fluoroquinoline-3-carbonitrile

2-Chloro-7-fluoroquinoline-3-carbonitrile (CAS No. 948291-81-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2-chloro-7-fluoroquinoline-3-carbonitrile (CAS No. 948291-81-4) has emerged as a pivotal intermediate for the construction of complex molecular architectures. This heterocyclic compound, characterized by its quinoline core, chloro, and fluoro substituents, is widely utilized in pharmaceutical research, agrochemical development, and materials science. Its unique structural features make it a sought-after reagent for cross-coupling reactions, nucleophilic substitutions, and cyclization processes.

The growing interest in fluorinated quinoline derivatives stems from their enhanced bioavailability and metabolic stability, traits highly valued in drug discovery. Researchers frequently explore 2-chloro-7-fluoroquinoline-3-carbonitrile as a precursor for kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. Recent publications highlight its role in optimizing structure-activity relationships (SAR) for lead compounds, a topic dominating academic and industrial discussions.

From an industrial perspective, the compound’s scalable synthesis and compatibility with green chemistry principles (e.g., solvent-free reactions or catalytic methods) resonate with the global push for sustainable manufacturing. Environmental concerns have spurred searches for eco-friendly quinoline synthesis, making this derivative a case study for balancing efficiency and ecological impact. Analytical techniques like HPLC and LC-MS are routinely employed to validate its purity, a critical factor for regulatory compliance in API production.

Beyond pharmaceuticals, 2-chloro-7-fluoroquinoline-3-carbonitrile finds niche applications in organic electronics, where its electron-withdrawing groups contribute to tunable luminescence properties. This aligns with the surge in demand for OLED materials and fluorescent probes, frequently queried in scientific databases. Patent analyses reveal its incorporation into photovoltaic devices, further broadening its commercial relevance.

For synthetic chemists, handling this compound requires attention to its moisture sensitivity and storage conditions (typically under inert atmospheres). FAQs often address its solubility profile (favoring polar aprotic solvents like DMF or DMSO) and optimal reaction temperatures to minimize dehalogenation side reactions. These practical insights are crucial for reproducibility, a recurring theme in online forums and method optimization guides.

In summary, 2-chloro-7-fluoroquinoline-3-carbonitrile exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability across disciplines—from medicinal chemistry to materials science—ensures its continued prominence in research and industrial workflows. As synthetic methodologies evolve, this compound is poised to remain a cornerstone for developing next-generation functional molecules.